Cas no 69-78-3 (DTNB)

DTNB (ellman's reagent) is a chemical substance used to quantify the number or concentration of sulfhydryl groups. It is often used to detect free sulfhydryl groups
DTNB structure
DTNB structure
DTNB
69-78-3
C14H8N2O8S2
396.3519
MFCD00007140
33900
24894189

DTNB Properties

Names and Identifiers

    • 5,5'-Disulfanediyl bis(2-nitrobenzoic acid)
    • 3-Carboxy-4-nitrophenyl disulfide
    • DTNB
    • Ellmanns
    • Bis(3-carboxy-4-nitrophenyl) disulphide~3-Carboxy-4-nitrophenyl disulphide~Ellmans
    • ellmann's reagent
    • ELLMAN'S REAGENT
    • ELLMANS' REAGENT
    • BIS(3-CARBOXY-4-NITROPHENYL) DISULFIDE
    • 5,5'-DITHIOBIS(2-NITROBENZOIC ACID)
    • 5,5-DITHIO-BIS(2-NITROBENZOIC ACID)
    • 5,5'-Dithio bis-(2-nitrobenzoic acid)
    • 5,5'-Dithiobis(2-nitrobenzoic Acid) [for Determination of SH groups]
    • 3,3'-Dithiobis[6-nitrobenzoic Acid]
    • 5-[(3-Carboxy-4-nitrophenyl)dithio]-2-nitrobenzoic acid
    • Ellman’s Reagent
    • 5,5-Dithiobis(2-nitrobenzoic acid)
    • N,N-DiMethyl-p-phenylenediaMine sulfate salt
    • 6,6'-Dinitro-3,3'-dithiodibenzoic acid
    • 5,5′-Dithiobis(2-nitrobenzoic acid)
    • Dithionitrobenzoic acid
    • 5,5'-Disulfanediylbis(2-nitrobenzoic acid)
    • Dithiobisnitrobenzoic acid
    • Benzoic acid, 3,3'-dithiobis[6-nitro-
    • 3,3'-Dithiobis(6-nitrobenzoic acid)
    • 5,5'-dithio-bis(2-nitrobenzoic acid)
    • 2,2'-Dinitro-5,5'-dithiodibenzoic acid
    • 2,2'-Dinitro-5,5'-dithiodibenzoesaeure
    • SCHEMBL26775
    • 5,5'-dithio-bis-(2-nitrobenzoic acid)
    • 5,5'-Dithiobis(2-nitrobenzoic acid), ReagentPlus(R), 99%
    • EINECS 200-714-4
    • 5-(3-Carboxy-4-nitro-phenyl)disulfanyl-2-nitrobenzoic acid
    • 3,3'-dithiobis[6-nitrobenzoic] acid
    • Bis(3-carboxy-4-nitrophenyl) disulfide
    • 5,5/'-Dithiobis(2-nitrobenzoic acid)
    • 69-78-3
    • EN300-153235
    • 5-[(3-carboxy-4-nitrophenyl)disulfanyl]-2-nitrobenzoic acid
    • 3,3'-dithiobis[6-nitrobenzoe]syre
    • 5,5'-Dithobis(2-Nitrobenzoic Acid)
    • Z1723556601
    • HY-15915
    • 5,5'-Dithiobis-(2-nitrobenzoic acid)
    • Ellman Reagent
    • BDBM50365395
    • 9BZQ3U62JX
    • C14-H8-N2-O8-S2
    • BENZOIC ACID, 3,3'-DITHIOBIS(6-NITRO-
    • D-8000
    • LS-37344
    • BA-2767
    • AKOS005266765
    • 5, 5'-Dithiobis-(2-nitrobenzoic acid)
    • UNII-9BZQ3U62JX
    • STL191445
    • 5,5'-Dithiobis(2-nitrobenzoic acid), BioReagent, >=98%, suitable for determination of sulfhydryl groups
    • 3,3'-Dithiobis(6-nitrobenzoic) acid
    • ELLMAN'S REAGENT [MI]
    • 2,2'-Dinitro-5,5'-dithiodibenzoesaeure [German]
    • 5,5'-dithiobis[2-nitrobenzoic acid]
    • DTXSID5058779
    • Q3604488
    • Ellmans reagent
    • C14H8N2O8S2
    • Ellmans Reagenz
    • MFCD00007140
    • 3,3'-Dithiobis(6-nitrobenzoate)
    • 5,5'-Dithio-bis-(2-nitrobenzoic Acid) - CAS 69-78-3
    • InChI=1/C14H8N2O8S2/c17-13(18)9-5-7(1-3-11(9)15(21)22)25-26-8-2-4-12(16(23)24)10(6-8)14(19)20/h1-6H,(H,17,18)(H,19,20
    • 3,3'-disulfanediylbis(6-nitrobenzoic acid)
    • 5,5-Dithiobis(2-nitrobenzoicacid)
    • D0944
    • s2764
    • Ellman inverted exclamation mark s ReagentEllman inverted exclamation mark s Reagent
    • CHEMBL395814
    • GS-6886
    • 5,5'-Dithiobis(2-nitrobenzoic acid), Vetec(TM) reagent grade, 98%
    • AC-37019
    • CHEBI:86228
    • 5-[(3-carboxy-4-nitro-phenyl)disulfanyl]-2-nitro-benzoic acid
    • H10309
    • NS00015323
    • 5,5 inverted exclamation mark -Dithiobis(2-nitrobenzoic Acid)
    • SY014933
    • 5,5 pound section sign-Dithio bis-(2-nitrobenzoic acid)
    • 5,5'-Dithiobis(2-nitrobenzoic acid),99%
    • 2,2'-Dinitro-5,5'-dithiodibenzoic Acid; 3,3'-Dithiobis(6-nitrobenzoic Acid); 5,5'-Dithiobis[2-nitrobenzoic Acid]; Ba 2767; DTNB; Ellman's Reagent
    • DB-055346
    • GLXC-04202
    • +Expand
    • MFCD00007140
    • KIUMMUBSPKGMOY-UHFFFAOYSA-N
    • 1S/C14H8N2O8S2/c17-13(18)9-5-7(1-3-11(9)15(21)22)25-26-8-2-4-12(16(23)24)10(6-8)14(19)20/h1-6H,(H,17,18)(H,19,20)
    • S(C1C([H])=C([H])C(=C(C(=O)O[H])C=1[H])[N+](=O)[O-])SC1C([H])=C([H])C(=C(C(=O)O[H])C=1[H])[N+](=O)[O-]
    • 1896821

Computed Properties

  • 395.97200
  • 2
  • 10
  • 5
  • 395.972
  • 26
  • 528
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.7
  • nothing
  • 0
  • 217

Experimental Properties

  • 4.74520
  • 216.84000
  • 3551
  • 1.6900 (estimate)
  • Soluble in water and ethanol.
  • 671.9°C at 760 mmHg
  • 240-245 °C (dec.) (lit.)
  • 360.1°C
  • Do you have solubility information on this product that you would like to share
  • Off white or yellow powder.
  • Stable. Incompatible with strong bases, strong oxidizing agents.
  • Slightly soluble in acetic acid and water.
  • Thermal sensitivity
  • 1.67

DTNB Security Information

  • GHS07 GHS07
  • DG9650000
  • 3
  • S26;S36
  • S26-S36
  • R36/37/38
  • Xi Xi
  • NONH for all modes of transport
  • H315,H319,H335
  • P261,P305+P351+P338
  • warning
  • Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • 36/37/38
  • Warning
  • Yes
  • 10

DTNB Customs Data

  • 29309070
  • China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

DTNB Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00ICCQ-1mg
Benzoic acid, 3,3'-dithiobis[6-nitro-
69-78-3 98%
1mg
$4.00 2024-04-22
A2B Chem LLC
AI55018-1mg
5,5'-Dithiobis(2-nitrobenzoic acid)
69-78-3 98%
1mg
$4.00 2024-04-19
Ambeed
A146608-250mg
5,5'-Disulfanediylbis(2-nitrobenzoic acid)
69-78-3 98%
250mg
$6.0 2024-04-18
Apollo Scientific
BID2180-1g
5,5'-Dithiobis(2-nitrobenzoic acid)
69-78-3
1g
£10.00 2024-05-24
Enamine
EN300-153235-0.05g
5-[(3-carboxy-4-nitrophenyl)disulfanyl]-2-nitrobenzoic acid
69-78-3 95%
0.05g
$19.0 2023-06-05
eNovation Chemicals LLC
D378528-10g
5,5-Dithiobis(2-nitrobenzoic acid)
69-78-3 97%
10g
$200 2022-09-04
Fluorochem
047885-5g
DTNB
69-78-3 98%
5g
£26.00 2022-03-01
Matrix Scientific
084824-50g
5-[(3-Carboxy-4-nitrophenyl)dithio]-2-nitrobenzoic acid, 97%
69-78-3 97%
50g
$552.00 2023-09-10
MedChemExpress
HY-15915-10mM*1mLinDMSO
DTNB
69-78-3 98.26%
10mM*1mLinDMSO
¥500 2023-07-26
S e l l e c k ZHONG GUO
S2764-500mg
DTNB
69-78-3 99.44%
500mg
¥870.67 2023-09-15

DTNB Suppliers

SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:69-78-3)
HUANG JING LI
18025840623
sz@meryer.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:69-78-3)
A LA DING
anhua.mao@aladdin-e.com
Jiangsu Raien Environmental Protection Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:69-78-3)
FEI XIAO JIE
18662920632
3485543679@qq.com
HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:69-78-3)
CHEN XIN
17771822910
1439735701@qq.com
TIAN MEN HENG CHANG HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:69-78-3)
LEI JING LI
15102714773
1178380033@qq.com
Hubei Jianchu Biological Pharmaceutical Co., Ltd.
Audited Supplier Audited Supplier
(CAS:69-78-3)
FANG YING ZI
13477038394
langley1028@foxmail.com
JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:69-78-3)
CAI JING LI
18662931390
507167383@qq.com
Nantong Reform Petro-chemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:69-78-3)
CAO HAI YAN
19952847550
2143087160@qq.com

DTNB Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:69-78-3)5,5′-Dithiobis(2-nitrobenzoic acid)
sfd4896
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:69-78-3)DTNB
A1204759
99%/99%
100g/500g
377.0/1058.0